5-(2-methyl-3-furyl)-3-phenyl-1,2,4-oxadiazole

• IUPAC Name: 5-(2-methylfuran-3-yl)-3-phenyl-1,2,4-oxadiazole
• InChI: InChI=1S/C13H10N2O2/c1-9-11(7-8-16-9)13-14-12(15-17-13)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key: AZJKQHPQEWCXII-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C13H10N2O2
• Molecular Weight: 226.23 g/mol

Description

5-(2-methyl-3-furyl)-3-phenyl-1,2,4-oxadiazole, also known as MFO, is a heterocyclic compound with a furan ring and an oxadiazole ring. It has been extensively studied due to its potential applications in medicinal chemistry, materials science, and organic electronics.

Mechanism of Action

The mechanism of action of 5-(2-methyl-3-furyl)-3-phenyl-1,2,4-oxadiazole is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in inflammation and tumor growth. It has also been shown to modulate the activity of neurotransmitters in the brain, which may contribute to its potential therapeutic effects in neurological disorders.
Biochemical and physiological effects:
5-(2-methyl-3-furyl)-3-phenyl-1,2,4-oxadiazole has been shown to possess anti-inflammatory, anti-tumor, and anti-bacterial properties. It has also been shown to modulate the activity of neurotransmitters in the brain, which may contribute to its potential therapeutic effects in neurological disorders. However, the exact biochemical and physiological effects of 5-(2-methyl-3-furyl)-3-phenyl-1,2,4-oxadiazole are not fully understood and require further investigation.

Advantages and Limitations for Lab Experiments

5-(2-methyl-3-furyl)-3-phenyl-1,2,4-oxadiazole has several advantages for use in lab experiments, including its ease of synthesis, high yield, and potential applications in medicinal chemistry, materials science, and organic electronics. However, 5-(2-methyl-3-furyl)-3-phenyl-1,2,4-oxadiazole also has some limitations, including its limited solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 5-(2-methyl-3-furyl)-3-phenyl-1,2,4-oxadiazole, including:
1. Further investigation of its mechanism of action and potential therapeutic applications in neurological disorders.
2. Development of new synthetic methods for 5-(2-methyl-3-furyl)-3-phenyl-1,2,4-oxadiazole and its derivatives.
3. Exploration of its potential applications in materials science, particularly in the development of new organic electronic materials.
4. Investigation of its potential as a drug candidate for the treatment of Alzheimer's disease and Parkinson's disease.
5. Study of its potential toxicity and safety profile in vivo.
In conclusion, 5-(2-methyl-3-furyl)-3-phenyl-1,2,4-oxadiazole is a heterocyclic compound with potential applications in medicinal chemistry, materials science, and organic electronics. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further investigation of 5-(2-methyl-3-furyl)-3-phenyl-1,2,4-oxadiazole is necessary to fully understand its potential as a therapeutic agent and as a building block for the development of new materials.

Synthesis Methods

5-(2-methyl-3-furyl)-3-phenyl-1,2,4-oxadiazole can be synthesized by a variety of methods, including the reaction of 2-methyl-3-furylcarboxylic acid with thionyl chloride, followed by reaction with hydrazine hydrate and phenylisocyanate. Another method involves the reaction of furfural with hydrazine hydrate and phenylisocyanate in the presence of a catalyst. Both methods yield 5-(2-methyl-3-furyl)-3-phenyl-1,2,4-oxadiazole in moderate to high yields.

Scientific Research Applications

5-(2-methyl-3-furyl)-3-phenyl-1,2,4-oxadiazole has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, 5-(2-methyl-3-furyl)-3-phenyl-1,2,4-oxadiazole has been shown to possess anti-inflammatory, anti-tumor, and anti-bacterial properties. It has also been studied as a potential drug candidate for the treatment of Alzheimer's disease and Parkinson's disease. In materials science, 5-(2-methyl-3-furyl)-3-phenyl-1,2,4-oxadiazole has been used as a building block for the synthesis of conjugated polymers, which have applications in organic solar cells and organic light-emitting diodes. In organic electronics, 5-(2-methyl-3-furyl)-3-phenyl-1,2,4-oxadiazole has been used as a hole-transporting material in organic field-effect transistors.